![molecular formula C11H12ClNO B3075671 (7-Chloro-2-ethyl-3-methyl-1-benzofuran-5-YL)amine CAS No. 1033693-11-6](/img/structure/B3075671.png)
(7-Chloro-2-ethyl-3-methyl-1-benzofuran-5-YL)amine
Overview
Description
(7-Chloro-2-ethyl-3-methyl-1-benzofuran-5-YL)amine, also known as 5-Cl-AMT, is a chemical compound that belongs to the benzofuran class of compounds. It has been identified as a potential psychoactive substance and has been the subject of scientific research in recent years.
Scientific Research Applications
Synthesis Techniques and Structural Analysis
- Vessally et al. (2013) discuss the one-pot synthesis and characterization of a similar compound, focusing on its structural aspects using FT-IR and density functional method (DFT) studies (Vessally et al., 2013).
Biological Activities and Potential Therapeutic Applications
- Mubarak et al. (2007) synthesized new benzofuran derivatives and tested their in vitro anti-HIV activities, indicating the potential of benzofuran compounds in antiviral therapies (Mubarak et al., 2007).
Antimicrobial Activities
- Idrees et al. (2019) reported on the synthesis and antimicrobial activities of novel 6-AminoTriazolo-Thiadiazoles integrated with benzofuran, highlighting their potential in fighting bacterial infections (Idrees et al., 2019).
- Koca et al. (2005) studied the synthesis and antimicrobial activity of benzofuran derivatives, demonstrating their effectiveness against certain microbial strains (Koca et al., 2005).
Photoluminescence and Material Science Applications
- Demir et al. (2019) explored the photoluminescence properties of a silver(I) complex of a new thiadiazole ligand derived from benzofuran, indicating potential applications in materials science (Demir et al., 2019).
Chemotherapeutic Potential
- El-Deen et al. (2016) synthesized and evaluated hexahydroquinoline derivatives containing benzofuran moiety for their cytotoxic effects, suggesting potential applications in cancer therapy (El-Deen et al., 2016).
properties
IUPAC Name |
7-chloro-2-ethyl-3-methyl-1-benzofuran-5-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO/c1-3-10-6(2)8-4-7(13)5-9(12)11(8)14-10/h4-5H,3,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGBMURRPALHAGS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C2=C(O1)C(=CC(=C2)N)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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